8-methyl-2,4-bis(1H-pyrrol-2-ylmethylene)-8-azabicyclo[3.2.1]octan-3-one

• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol
• IUPAC Name: (2Z,4Z)-8-methyl-2,4-bis(1H-pyrrol-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one
• InChI: InChI=1S/C18H19N3O/c1-21-16-6-7-17(21)15(11-13-5-3-9-20-13)18(22)14(16)10-12-4-2-8-19-12/h2-5,8-11,16-17,19-20H,6-7H2,1H3/b14-10-,15-11-
• InChI Key: UTIVJFPJRPAEBG-HYQBVQLESA-N
• Isomeric SMILES: CN1C2/C(=C/C3=CC=CN3)/C(=O)/C(=C\C4=CC=CN4)/C1CC2
• SMILES: CN1C2CCC1C(=CC3=CC=CN3)C(=O)C2=CC4=CC=CN4

Description

8-methyl-2,4-bis(1H-pyrrol-2-ylmethylene)-8-azabicyclo[3.2.1]octan-3-one is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a bicyclic lactam and is commonly referred to as MPO or MPOB.

Mechanism of Action

The mechanism of action of 8-methyl-2,4-bis(1H-pyrrol-2-ylmethylene)-8-azabicyclo[3.2.1]octan-3-one is not fully understood. However, it is believed that this compound exerts its pharmacological effects by modulating the activity of various enzymes and receptors in the body. For example, MPOB has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response.
Biochemical and Physiological Effects:
8-methyl-2,4-bis(1H-pyrrol-2-ylmethylene)-8-azabicyclo[3.2.1]octan-3-one has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and oxidative stress, improve cognitive function, and reduce tumor growth. However, more research is needed to fully understand the effects of MPOB on the human body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 8-methyl-2,4-bis(1H-pyrrol-2-ylmethylene)-8-azabicyclo[3.2.1]octan-3-one in lab experiments is its high potency. This compound has been shown to have significant pharmacological effects at low concentrations, which makes it an attractive candidate for drug development. However, one of the limitations of using MPOB in lab experiments is its relatively complex synthesis method, which can make it difficult to produce large quantities of this compound.

Future Directions

There are several future directions for research related to 8-methyl-2,4-bis(1H-pyrrol-2-ylmethylene)-8-azabicyclo[3.2.1]octan-3-one. One area of interest is the development of new synthetic methods for this compound that are more efficient and cost-effective. In addition, further research is needed to fully understand the mechanism of action of MPOB and its potential applications in various fields. Finally, more studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 8-methyl-2,4-bis(1H-pyrrol-2-ylmethylene)-8-azabicyclo[3.2.1]octan-3-one involves the reaction between 2-pyrrolecarboxaldehyde and 8-azabicyclo[3.2.1]octan-3-one in the presence of a catalyst. The reaction takes place under reflux conditions in an organic solvent such as toluene or chloroform. The resulting product is a yellow crystalline solid with a high melting point.

Scientific Research Applications

8-methyl-2,4-bis(1H-pyrrol-2-ylmethylene)-8-azabicyclo[3.2.1]octan-3-one has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as an anti-inflammatory agent and as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, MPOB has also been studied for its potential as an anti-tumor agent.